3-(Bromomethyl)-6-chloro-2-(trifluoromethyl)imidazo[1,2-b]pyridazine

• CAS No.: 916256-81-0
• Molecular Formula: C8H4BrClF3N3
• Molecular Weight: 314.49 g/mol
• IUPAC Name: 3-(bromomethyl)-6-chloro-2-(trifluoromethyl)imidazo[1,2-b]pyridazine
• InChI: InChI=1S/C8H4BrClF3N3/c9-3-4-7(8(11,12)13)14-6-2-1-5(10)15-16(4)6/h1-2H,3H2
• InChI Key: RSBODOKXRWULKU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NN2C1=NC(=C2CBr)C(F)(F)F)Cl

Description

3-(Bromomethyl)-6-chloro-2-(trifluoromethyl)imidazo[1,2-b]pyridazine is a useful research compound. Its molecular formula is C8H4BrClF3N3 and its molecular weight is 314.49 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 6-chloro-3-methyl-2-(trifluoromethyl)imidazo[1,2-b]pyridazine x35 (3.45 g, 1 eq, 14.64 mmol), N-bromosuccinimide (NBS; 2.87 g, 1.1 eq, 16.11 mmol) and azo-bis-iso-butyronitrile (AIBN; 240 mg, 0.1 eq, 1.5 mmol) in acetonitrile (50 ml) is refluxed for 2 hours. After cooling to room temperature, the solvent is removed under reduced pressure and the crude product is purified by preparative chromatography on silicagel (CH2Cl2) affording 3-(bromomethyl)-6-chloro-2-(trifluoromethyl)imidazo[1,2-b]pyridazine x36.